Cas no 102871-39-6 (3-Thiophenemethanol, alpha-phenyl-)
102871-39-6 structure
Product Name:3-Thiophenemethanol, alpha-phenyl-
CAS No:102871-39-6
MF:C11H10OS
MW:190.261501789093
CID:2110251
Update Time:2023-08-04
3-Thiophenemethanol, alpha-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- phenyl(thiophen-3-yl)methanol
- 3-Thiophenemethanol, alpha-phenyl-
- (phenyl)(3 thienyl)methanol
- 1-phenyl-l-(3-thienyl)methanol
- alpha-(3-Thienyl)benzenemethanol
- JHODTSHRBQFXAJ-UHFFFAOYSA-N
-
- Inchi: 1S/C11H10OS/c12-11(10-6-7-13-8-10)9-4-2-1-3-5-9/h1-8,11-12H
- InChI Key: JHODTSHRBQFXAJ-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1)C(C1C=CC=CC=1)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 154
- Topological Polar Surface Area: 48.5
3-Thiophenemethanol, alpha-phenyl- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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